9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide
Overview
Description
9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide is a chemical compound with the empirical formula C14H9NO4S . It has a molecular weight of 287.29 .
Molecular Structure Analysis
The molecular structure of 9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide is represented by the formula C14H9NO4S . The exact mass of the compound is 287.025229 g/mol .Physical And Chemical Properties Analysis
The melting point of 9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide is reported to be between 290-292°C .Scientific Research Applications
Photorefractive Polymer Development
- Application : Synthesis of photorefractive polymers using 9-oxo-9H-thioxanthene-3-carboxylic acid 10,10-dioxide as a component. These polymers show potential in creating photorefractive devices.
- Details : The polymer demonstrates good electron-transporting properties, contributing to its suitability in photorefractive composites and devices (Okamoto et al., 1999).
Photosensitizers and Photocatalysts
- Application : Derivatives of 9-oxo-9H-thioxanthene have been explored as photosensitizers with unique properties like water solubility and bathochromic shifts in absorption wavelengths.
- Details : These derivatives can aggregate in liquid form, offering potential in various light-sensitive applications (Fischer, 1991).
Computational Studies on Energetics and Reactivity
- Application : Computational studies to understand the energetics and reactivity of thioxanthene derivatives.
- Details : These studies involve analyzing molecular structures and electronic properties, providing insights into the behavior of these compounds (Freitas et al., 2013).
OLED Development
- Application : Development of organic light-emitting diodes (OLEDs) using thioxanthene derivatives.
- Details : These derivatives are used in the creation of red thermally activated delayed fluorescence polymers, contributing to advancements in OLED technology (Wang et al., 2018).
Mass Spectral Analysis
- Application : Analyzing the mass spectra of thioxanthene derivatives to understand their chemical behavior.
- Details : Such analysis is crucial for the characterization and development of new compounds (Fujiwara et al., 1989).
Pseudo Photorefractive Materials
- Application : Development of pseudo photorefractive materials based on polyacrylate containing 9-oxo-9H-thioxanthene-10,10-dioxide moiety.
- Details : These materials display unique properties in the absence of an external electric field, offering potential in advanced material sciences (Chiba et al., 2018).
properties
IUPAC Name |
9,10,10-trioxothioxanthene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO4S/c15-14(17)8-5-6-10-12(7-8)20(18,19)11-4-2-1-3-9(11)13(10)16/h1-7H,(H2,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NECFGXHWUOZZSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(S2(=O)=O)C=C(C=C3)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50327815 |
Source
|
| Record name | 9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50327815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide | |
CAS RN |
51762-93-7 |
Source
|
| Record name | MLS000756729 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=689002 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 9-Oxo-9H-thioxanthene-3-carboxamide 10,10-dioxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50327815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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